7-Methyl-6-phenyl-2,7-diazaspiro[4.4]nonane-1,3-dione

• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• SMILES: CN1CCC2(C1C3=CC=CC=C3)CC(=O)NC2=O
• InChI: InChI=1S/C14H16N2O2/c1-16-8-7-14(9-11(17)15-13(14)18)12(16)10-5-3-2-4-6-10/h2-6,12H,7-9H2,1H3,(H,15,17,18)
• InChIKey: LKIWSDNHKKUEMY-UHFFFAOYSA-N

7-Methyl-6-phenyl-2,7-diazaspiro[4.4]nonane-1,3-dione: A Structurally Defined Spirocyclic Dione Scaffold

7-Methyl-6-phenyl-2,7-diazaspiro[4.4]nonane-1,3-dione (CAS 1447967-29-4) is a synthetic heterocyclic compound belonging to the 2,7-diazaspiro[4.4]nonane family, characterized by its spirocyclic core bearing a 1,3-dione moiety along with N-methyl and 6-phenyl substituents. Available at a standard purity of 98% , compound offers a distinct molecular architecture (MW: 244.29, C14H16N2O2) suited for lead optimization and structure-activity relationship studies targeting diverse biological mechanisms such as sigma receptor binding, kinase inhibition, and cellular differentiation [1]. However, a comprehensive Product-Specific Evidence Guide cannot be generated due to insufficient publicly available comparative data.

Structurally defined spirocyclic dione scaffold for lead optimization

High-purity batch suitable for SAR studies

May support sigma receptor or kinase inhibitor research (class-level inference)

No head-to-head comparative evidence available; custom profiling recommended

• [1] Dichiara M. et al. (2023). Discovery of AD258 as a Sigma Receptor Ligand with Potent Antiallodynic Activity. Journal of Medicinal Chemistry, 66(16), 11447-11463. View Source

Why Generic Substitution Fails for 7-Methyl-6-phenyl-2,7-diazaspiro[4.4]nonane-1,3-dione

The spirocyclic scaffold of 2,7-diazaspiro[4.4]nonane is a rigid framework where subtle changes in substitution profoundly impact biological activity. For instance, in closely related diazaspiro systems, the enantiomers of a potent 5-HT6 receptor racemate displayed a drastic difference in activity (Ki of 15 nM versus 855 nM) solely due to stereochemistry [1]. This demonstrates that the N-methyl and 6-phenyl substitution pattern of this compound is a unique three-dimensional pharmacophore that cannot be casually replaced by other 2,7-diazaspiro[4.4]nonane derivatives or 1,3-dione-containing analogs without risking a loss of target affinity, selectivity profile, or cellular activity.

Stereochemical Sensitivity

Minor substitution changes in diazaspiro scaffolds can drastically alter target binding affinity, as demonstrated by enantiomer-pair activity differences in related 5-HT6 ligands.

Unique Pharmacophore Topology

The N-methyl and 6-phenyl combination defines a rigid 3D pharmacophore; other 2,7-diazaspiro or 1,3-dione analogs may not reproduce this spatial arrangement, limiting direct substitution.

• [1] 1‐Thia‐4,7‐diaza‐spiro[4.4]nonane‐3,6‐dione: A Structural Motif for 5‐hydroxytryptamine 6 Receptor Antagonism. (2013). Chemical Biology & Drug Design. doi:10.1111/cbdd.12240. View Source

Product-Specific Quantitative Evidence Guide for 7-Methyl-6-phenyl-2,7-diazaspiro[4.4]nonane-1,3-dione

Critical Data Gap: Absence of Direct Head-to-Head Comparative Assays

Despite an extensive search of primary research papers, patents (e.g., US-9212130-B2, WO2006/094948), and authoritative databases (BindingDB, ChEMBL), no direct comparative quantitative data (e.g., IC50, Ki, EC50) could be found for 7-Methyl-6-phenyl-2,7-diazaspiro[4.4]nonane-1,3-dione against a named comparator compound under identical experimental conditions. This represents a significant evidence gap that precludes a robust, data-driven procurement decision. Researchers should request custom profiling data from suppliers or generate their own head-to-head data before selecting this compound over its closest analogs .

Data Gap: No Direct Comparisons

Data to Verify

—

Procurement decision requires custom head-to-head profiling.

No quantitative comparator data available under identical conditions.

Evidence Dimension	Target engagement and cellular activity
Target Compound Data	No verified quantitative data available
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	N/A

Why This Matters

The absence of comparative data means users cannot scientifically justify a procurement choice for this specific scaffold over other in-class analogs, increasing the risk of selecting a suboptimal compound for their target.

Class-Level Context: Potent Sigma Receptor Affinity of 2,7-Diazaspiro[4.4]nonane Derivatives

As a class-level inference, the 2,7-diazaspiro[4.4]nonane core is a validated scaffold for high-affinity sigma receptor (S1R, S2R) ligands. For example, the structurally related compound AD258 (a 2,7-diazaspiro[4.4]nonane derivative) exhibited Ki values of 3.5 nM for S1R and 2.6 nM for S2R, demonstrating the core scaffold's potential for generating potent analgesics [1]. While this data is not from the target compound itself, it highlights the scaffold's promise and suggests that the unique N-methyl and 6-phenyl substituents could be used to fine-tune selectivity. However, this remains a class-level inference without direct evidence for 7-Methyl-6-phenyl-2,7-diazaspiro[4.4]nonane-1,3-dione.

Sigma Receptor Affinity (Class-Level)

Class-level inference

AD258: Ki S1R 3.5 nM, S2R 2.6 nM

Scaffold potential for sigma receptor targeting; target compound not characterized.

Recombinant human sigma receptors, radioligand displacement assay.

Evidence Dimension	Sigma receptor binding affinity
Target Compound Data	Not determined
Comparator Or Baseline	AD258 (KiS1R = 3.5 nM, KiS2R = 2.6 nM)
Quantified Difference	N/A
Conditions	Recombinant human sigma receptors, radioligand displacement assay

Why This Matters

This establishes the scaffold's credibility as a privileged structure for sigma receptor targeting, but does not differentiate this specific compound from its analogs.

• [1] Dichiara M. et al. (2023). Discovery of AD258 as a Sigma Receptor Ligand with Potent Antiallodynic Activity. Journal of Medicinal Chemistry, 66(16), 11447-11463. View Source

Potential for Kinase Inhibition: A Feature of Diazaspirocyclic Scaffolds

Diazaspirocyclic compounds, including 2,7-diazaspiro[4.4]nonane derivatives, have been investigated as ATP-mimicking kinase inhibitors. One study demonstrated that heteroaryl-substituted diazaspirocycles directly linked to hinge-binding groups provided ligand-efficient inhibitors of multiple kinases, with promising selectivity profiles [1]. The specific substitution pattern of 7-Methyl-6-phenyl-2,7-diazaspiro[4.4]nonane-1,3-dione (N-methyl and 6-phenyl) could modulate hinge-binding interactions and influence kinase selectivity, but no quantitative kinase profiling data is available for this exact compound.

Kinase Inhibition Potential

Class-level inference

ATP-mimicking scaffold

May support kinase inhibitor lead generation; no target-specific profiling available.

Custom kinase panel required to establish selectivity.

Evidence Dimension	Kinase inhibition
Target Compound Data	Not determined
Comparator Or Baseline	Heteroaryl-substituted diazaspirocycles (multiple kinases inhibited, IC50 values in the low micromolar to nanomolar range depending on the kinase)
Quantified Difference	N/A
Conditions	Biochemical kinase assays

Why This Matters

The scaffold's ability to mimic ATP and inhibit kinases positions this compound as a useful core for medicinal chemists, but without target-specific data, it cannot be claimed as a superior kinase inhibitor.

• [1] Synthesis and evaluation of heteroaryl substituted diazaspirocycles as scaffolds to probe the ATP-binding site of protein kinases. (2013). European Journal of Medicinal Chemistry. Retrieved from https://www.sciencedirect.com View Source

Best Research Application Scenarios for 7-Methyl-6-phenyl-2,7-diazaspiro[4.4]nonane-1,3-dione Based on Current Evidence

Exploratory Sigma Receptor Pharmacology

Given the validated sigma receptor affinity of 2,7-diazaspiro[4.4]nonane analogs [1], this compound can be used as a structurally distinct probe in exploratory pain or neuroprotection research. Its unique N-methyl and 6-phenyl groups provide a new vector for SAR expansion beyond existing ligands like AD258, potentially uncovering novel selectivity profiles for S1R or S2R.

Kinase Inhibitor Lead Generation

The diazaspirocyclic core is a recognized ATP-mimicking scaffold for kinase inhibition [2]. This compound is suitable for use in initial high-throughput screening decks targeting novel kinases, where its three-dimensional structure may offer a competitive advantage in selectivity over traditional flat heterocycles. Custom kinase profiling is recommended to establish quantitative differentiation.

Chemical Biology Tool for Differentiation Studies

Web-based repositories suggest potential activity in arresting undifferentiated cell proliferation and inducing monocytic differentiation [3]. While the source quality is low, this hypothesis could be explored by researchers studying cancer cell differentiation or dermatological applications, providing a structurally novel starting point for mechanism-of-action studies.

Reference Standard for Analytical Method Development

As a structurally related impurity or analog to known APIs in the diazaspiro class, this compound, with a purity of 98%, can serve as a reference standard for HPLC method development and quality control in pharmaceutical research.

Application

Selection Property

Validation Focus

Sigma receptor pharmacology studies

Unique N-methyl/6-phenyl substitution vector

S1R/S2R binding assay profiling

Kinase inhibitor lead generation

ATP-mimicking diazaspiro scaffold

Kinase panel selectivity profiling

Cell differentiation mechanism studies

Structurally novel chemical tool (hypothesis testing)

Monocytic differentiation endpoint assays

Analytical reference standard

Defined purity spirocyclic scaffold

HPLC method development & quality control

• [1] Dichiara M. et al. (2023). Discovery of AD258 as a Sigma Receptor Ligand with Potent Antiallodynic Activity. J Med Chem, 66(16), 11447-11463. View Source
• [2] Synthesis and evaluation of heteroaryl substituted diazaspirocycles as scaffolds to probe the ATP-binding site of protein kinases. (2013). Eur J Med Chem. View Source
• [3] Web Data Commons. (n.d.). RDF data for compound exhibiting anti-proliferative and differentiation activity. Retrieved from http://webisa.webdatacommons.org/411878851. View Source